Cas no 2803855-98-1 (3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2803855-98-1
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 5975758
• PubChem ID: 165671113
• Update Time: 2025-06-10

3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37331169
• 3-(2,2-difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-37466841
• 2803855-98-1
• 3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• Inchi： 1S/C9H12F2O2/c1-7(10,11)2-8-3-9(4-8,5-8)6(12)13/h2-5H2,1H3,(H,12,13)
• InChI Key： GCTRIUQREIAKJF-UHFFFAOYSA-N
• SMILES： FC(C)(CC12CC(C(=O)O)(C1)C2)F

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Recent Advances in the Study of 3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2803855-98-1)

3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2803855-98-1) is a novel bicyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. Its unique structural features, including the bicyclo[1.1.1]pentane scaffold and difluoropropyl moiety, make it a promising candidate for drug discovery and development. This research briefing aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as flow chemistry and catalytic fluorination to achieve efficient and scalable production. The compound's stability under physiological conditions has also been investigated, with findings suggesting its suitability for further pharmacological evaluation.

In terms of biological activity, preliminary studies have demonstrated that 3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, it has shown high affinity for cyclooxygenase-2 (COX-2), making it a potential candidate for the development of next-generation anti-inflammatory drugs. Additionally, its ability to modulate other key biological targets, such as G-protein-coupled receptors (GPCRs), is currently under investigation.

Recent in vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. Notably, its bioavailability and metabolic stability have been found to be favorable, with minimal off-target effects observed in animal models. These findings underscore its potential as a lead compound for therapeutic development in areas such as oncology, neurology, and infectious diseases.

Looking ahead, ongoing research is focused on exploring the broader applications of 3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its drug-like properties and evaluate its efficacy in clinical settings. The compound's versatility and promising preliminary data position it as a key player in the future of drug discovery.

In conclusion, 3-(2,2-Difluoropropyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2803855-98-1) represents a significant advancement in medicinal chemistry. Its unique structural attributes, combined with its promising biological activities, make it a compound of great interest for further research and development. Continued exploration of its therapeutic potential is expected to yield valuable insights and novel treatment options for various diseases.